Cas no 2229213-09-4 (O-2-(4-methylpyridin-2-yl)propylhydroxylamine)

O-2-(4-methylpyridin-2-yl)propylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-2-(4-methylpyridin-2-yl)propylhydroxylamine
- EN300-1818143
- O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine
- 2229213-09-4
-
- Inchi: 1S/C9H14N2O/c1-7-3-4-11-9(5-7)8(2)6-12-10/h3-5,8H,6,10H2,1-2H3
- InChI Key: CTYGQRKQGOMCLB-UHFFFAOYSA-N
- SMILES: O(CC(C)C1C=C(C)C=CN=1)N
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 48.1Ų
O-2-(4-methylpyridin-2-yl)propylhydroxylamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1818143-0.25g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 0.25g |
$1420.0 | 2023-09-19 | ||
Enamine | EN300-1818143-5.0g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 5g |
$4475.0 | 2023-06-01 | ||
Enamine | EN300-1818143-2.5g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 2.5g |
$3025.0 | 2023-09-19 | ||
Enamine | EN300-1818143-1g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 1g |
$1543.0 | 2023-09-19 | ||
Enamine | EN300-1818143-0.5g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 0.5g |
$1482.0 | 2023-09-19 | ||
Enamine | EN300-1818143-0.05g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 0.05g |
$1296.0 | 2023-09-19 | ||
Enamine | EN300-1818143-0.1g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 0.1g |
$1357.0 | 2023-09-19 | ||
Enamine | EN300-1818143-10.0g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 10g |
$6635.0 | 2023-06-01 | ||
Enamine | EN300-1818143-10g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 10g |
$6635.0 | 2023-09-19 | ||
Enamine | EN300-1818143-5g |
O-[2-(4-methylpyridin-2-yl)propyl]hydroxylamine |
2229213-09-4 | 5g |
$4475.0 | 2023-09-19 |
O-2-(4-methylpyridin-2-yl)propylhydroxylamine Related Literature
-
Kang Zheng,Liu Jiang,Yan-Tuan Li,Zhi-Yong Wu,Cui-Wei Yan RSC Adv., 2015,5, 51730-51744
-
Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
-
Hang Ma,Daniel B. Niesen,Ang Cai,Bongsup P. Cho,Wen Tan,Qiong Gu,Jun Xu,Navindra P. Seeram RSC Adv., 2015,5, 107904-107915
-
Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
-
Jiecai Fu,Junli Zhang,Yong Peng,Changhui Zhao,Yongmin He,Zhenxing Zhang,Xiaojun Pan,Nigel J. Mellors,Erqing Xie Nanoscale, 2013,5, 12551-12557
Additional information on O-2-(4-methylpyridin-2-yl)propylhydroxylamine
Comprehensive Overview of O-2-(4-methylpyridin-2-yl)propylhydroxylamine (CAS No. 2229213-09-4)
In the realm of organic chemistry and pharmaceutical research, O-2-(4-methylpyridin-2-yl)propylhydroxylamine (CAS No. 2229213-09-4) has emerged as a compound of significant interest. This molecule, characterized by its unique hydroxylamine and 4-methylpyridine moieties, offers a versatile scaffold for synthetic applications and drug discovery. Its structural features make it a valuable intermediate in the development of novel therapeutic agents, particularly in targeting enzymatic pathways and modulating biological activity.
The growing demand for O-2-(4-methylpyridin-2-yl)propylhydroxylamine is driven by its potential applications in medicinal chemistry. Researchers are increasingly exploring its role as a building block for small molecule inhibitors and bioconjugation reagents. Its ability to form stable linkages with other functional groups makes it a preferred choice for proteomics and chemical biology studies. Moreover, its pyridine ring enhances solubility and bioavailability, addressing common challenges in drug formulation.
One of the most searched topics related to CAS No. 2229213-09-4 revolves around its synthetic routes and purity standards. Laboratories and manufacturers prioritize high-purity O-2-(4-methylpyridin-2-yl)propylhydroxylamine to ensure reproducibility in experimental outcomes. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to validate its structural integrity. This aligns with the broader industry trend toward quality control and standardization in chemical synthesis.
Another hot topic is the compound’s potential role in neurological research. The 4-methylpyridine moiety is known to interact with central nervous system targets, sparking interest in its application for neurodegenerative diseases. While still in early stages, preliminary studies suggest that derivatives of O-2-(4-methylpyridin-2-yl)propylhydroxylamine could modulate neurotransmitter activity, offering a new avenue for drug development.
From an industrial perspective, the scalability of O-2-(4-methylpyridin-2-yl)propylhydroxylamine synthesis is a key focus area. Optimizing reaction conditions to achieve high yields while minimizing byproducts is critical for cost-effective production. Recent advancements in catalysis and green chemistry have enabled more sustainable manufacturing processes, reducing environmental impact—a priority for modern chemical enterprises.
In summary, O-2-(4-methylpyridin-2-yl)propylhydroxylamine (CAS No. 2229213-09-4) represents a multifaceted compound with broad applicability in research and industry. Its unique structure, combined with emerging applications in drug discovery and bioconjugation, positions it as a molecule of enduring relevance. As scientific inquiry continues to uncover its potential, this compound is poised to play a pivotal role in advancing chemical innovation and therapeutic breakthroughs.
2229213-09-4 (O-2-(4-methylpyridin-2-yl)propylhydroxylamine) Related Products
- 332161-42-9(2-{5-(2-chlorophenyl)-1,3,4-oxadiazol-2-ylsulfanyl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one)
- 920227-66-3(1-{4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazin-1-yl}-2-phenoxyethan-1-one)
- 1541993-00-3(4-fluoro-3-(2,2,2-trifluoroethoxy)aniline)
- 2229286-46-6(3-(3-chloroprop-1-en-2-yl)-2-(trifluoromethyl)pyridine)
- 65999-71-5(4-(2-ethoxyethoxy)aniline Hydrochloride)
- 131271-19-7((4-chloro-3-methylphenyl)methanol)
- 1207033-73-5(N-4-({4-(6-methylpyridazin-3-yl)oxyphenyl}sulfamoyl)phenylacetamide)
- 2408957-70-8(N'-[2-(4-Fluorophenyl)ethyl]-1-phenylethane-1,2-diamine;dihydrochloride)
- 514216-44-5(4,5-Dichloro-2-methylpyridine)
- 887211-29-2(1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-(4-benzylpiperazin-1-yl)ethane-1,2-dione)



